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N-(4-Amino-4-deoxypteroyl)-DL-2-amino-6-phosphonopropanoic acid N-(4-Amino-4-deoxypteroyl)-DL-2-amino-6-phosphonopropanoic acid
Brand Name: Vulcanchem
CAS No.: 113811-42-0
VCID: VC20879470
InChI: InChI=1S/C17H19N8O6P/c18-13-12-14(25-17(19)24-13)21-6-10(22-12)5-20-9-3-1-8(2-4-9)15(26)23-11(16(27)28)7-32(29,30)31/h1-4,6,11,20H,5,7H2,(H,23,26)(H,27,28)(H2,29,30,31)(H4,18,19,21,24,25)
SMILES: C1=CC(=CC=C1C(=O)NC(CP(=O)(O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=NC(=N3)N)N
Molecular Formula: C17H19N8O6P
Molecular Weight: 462.4 g/mol

N-(4-Amino-4-deoxypteroyl)-DL-2-amino-6-phosphonopropanoic acid

CAS No.: 113811-42-0

Cat. No.: VC20879470

Molecular Formula: C17H19N8O6P

Molecular Weight: 462.4 g/mol

* For research use only. Not for human or veterinary use.

N-(4-Amino-4-deoxypteroyl)-DL-2-amino-6-phosphonopropanoic acid - 113811-42-0

Specification

CAS No. 113811-42-0
Molecular Formula C17H19N8O6P
Molecular Weight 462.4 g/mol
IUPAC Name 2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]-3-phosphonopropanoic acid
Standard InChI InChI=1S/C17H19N8O6P/c18-13-12-14(25-17(19)24-13)21-6-10(22-12)5-20-9-3-1-8(2-4-9)15(26)23-11(16(27)28)7-32(29,30)31/h1-4,6,11,20H,5,7H2,(H,23,26)(H,27,28)(H2,29,30,31)(H4,18,19,21,24,25)
Standard InChI Key GELPWSJJLNTEIH-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C(=O)NC(CP(=O)(O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=NC(=N3)N)N
Canonical SMILES C1=CC(=CC=C1C(=O)NC(CP(=O)(O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=NC(=N3)N)N

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